1-(5-Chloropyridine-3-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile

• IUPAC Name: 1-(5-chloropyridine-3-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile
• InChI: InChI=1S/C14H16ClN3O/c1-14(2)4-3-5-18(12(14)7-16)13(19)10-6-11(15)9-17-8-10/h6,8-9,12H,3-5H2,1-2H3
• InChI Key: YFDTXCXZCLXHAW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1C#N)C(=O)C2=CC(=CN=C2)Cl)C
• Molecular Formula: C14H16ClN3O
• Molecular Weight: 277.75 g/mol

Description

1-(5-Chloropyridine-3-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile, also known as CP-47,497, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications in various medical conditions. This compound belongs to a class of drugs known as designer drugs, which are created in the laboratory to mimic the effects of natural compounds found in marijuana.

Mechanism of Action

1-(5-Chloropyridine-3-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile acts on the endocannabinoid system, which is responsible for regulating various physiological processes such as pain, appetite, and mood. The compound binds to the CB1 and CB2 receptors in the brain and other organs, leading to the activation of various signaling pathways that result in the observed effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the activation of intracellular signaling pathways. These effects contribute to the compound's therapeutic potential in various medical conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(5-Chloropyridine-3-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile for lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, the compound's synthetic nature and potential for off-target effects may limit its usefulness in some experiments.

Future Directions

There are several potential future directions for the study of 1-(5-Chloropyridine-3-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile and its derivatives. These include the development of more potent and selective compounds, the investigation of the compound's effects on other physiological processes, and the exploration of its potential therapeutic applications in various medical conditions. Additionally, further research is needed to fully understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-(5-Chloropyridine-3-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile involves the reaction of 5-chloro-3-pyridinecarboxylic acid with 3,3-dimethyl-1-piperidinylmagnesium bromide, followed by the reaction with cyanogen bromide. This process results in the formation of this compound.

Scientific Research Applications

1-(5-Chloropyridine-3-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile has been extensively studied for its potential therapeutic applications in various medical conditions. The compound has been shown to have anti-inflammatory, analgesic, and neuroprotective effects, making it a promising candidate for the treatment of conditions such as multiple sclerosis, Alzheimer's disease, and chronic pain.